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Compound of Interest

Compound Name: Cyclo(Gly-Gln)

Cat. No.: B15598442 Get Quote

An In-Depth Technical Guide to the Physical and Chemical Properties of Cyclo(Gly-Gln)

This technical guide provides a comprehensive overview of the physical and chemical

properties of Cyclo(Gly-Gln), a cyclic dipeptide with significant interest in pharmaceutical and

biochemical research. This document is intended for researchers, scientists, and drug

development professionals, offering detailed data, experimental protocols, and visualizations to

support further investigation and application of this molecule.

Physicochemical Properties
Cyclo(Gly-Gln), also known as (2S)-Hexahydro-3,6-dioxo-pyrazinepropanamide, is a cyclic

dipeptide formed from the condensation of glycine and glutamine residues.[1] Its cyclic

structure confers enhanced stability and bioavailability compared to its linear counterpart,

making it a valuable scaffold in drug design and a tool for studying protein interactions.[1]

Quantitative Data Summary
The key physical and chemical properties of Cyclo(Gly-Gln) are summarized in the table

below for easy reference and comparison.
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Property Value

Molecular Formula C₇H₁₁N₃O₃[1]

Molecular Weight 185.18 g/mol [1][2]

CAS Number 52662-00-7[1][2]

Appearance White to off-white solid/crystal[1][3]

Boiling Point 722.0 ± 45.0 °C (Predicted)[4]

Density
1.436 g/cm³ (experimental), 1.264 ± 0.06 g/cm³

(predicted)[4][5]

Flash Point 390.5 ± 28.7 °C[6]

pKa 13.00 ± 0.40 (Predicted)[4]

Solubility
H₂O: 13.89 mg/mL (75.01 mM) with ultrasonic

warming to 60°C[3]

Crystal System Monoclinic[5]

Space Group P2₁[5]

Stability and Storage
Cyclo(Gly-Gln) exhibits greater stability than its linear form due to its cyclic nature, which

protects it from enzymatic degradation.[7][8] For optimal preservation, the following storage

conditions are recommended:

Lyophilized Powder: Store at -80°C for up to 2 years or at -20°C for up to 1 year, sealed and

away from moisture.[3]

In Solution: Aliquot and store at -80°C for up to 6 months or at -20°C for up to 1 month to

prevent degradation from repeated freeze-thaw cycles.[2][3]

The degradation of glutamine-containing linear dipeptides in aqueous solutions is influenced by

the N-terminal amino acid, with Gly-Gln showing a faster degradation rate compared to other

dipeptides like Ala-Gln.[9] While Cyclo(Gly-Gln) is more stable, prolonged exposure to non-

neutral pH and atmospheric oxygen should be minimized.
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Structural and Analytical Characterization
The structural elucidation and purity assessment of Cyclo(Gly-Gln) rely on a combination of

crystallographic and spectroscopic techniques.

Crystallographic Analysis
X-ray crystallography has been employed to determine the three-dimensional structure of

Cyclo(Gly-Gln). This technique provides precise information on bond lengths, bond angles,

and the conformation of the molecule in the solid state.
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Experimental Workflow: X-ray Crystallography

Crystal Growth of Cyclo(Gly-Gln)

Crystal Mounting and Data Collection
(e.g., Nonius Kappa CCD)

Single Crystal Selection

Data Processing and Reduction

X-ray Diffraction Data

Structure Solution (e.g., SHELXS-97)

Processed Intensities

Structure Refinement

Initial Atomic Positions

Final Crystallographic Model

Refined Structure
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Experimental Workflow: NMR Spectroscopy

Sample Preparation
(Dissolve Cyclo(Gly-Gln) in a deuterated solvent, e.g., D₂O)

Acquisition of 1D Spectra
(¹H, ¹³C)

Acquisition of 2D Spectra
(e.g., COSY, ROESY)

For detailed correlations

Spectral Processing and Peak Assignment

Structural and Conformational Analysis
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Experimental Workflow: Mass Spectrometry

Sample Preparation
(Dissolve in a suitable solvent, e.g., 50:50 MeOH:H₂O)

Ionization
(e.g., Nanoelectrospray)

Mass Analysis (MS1)
(Determine [M+H]⁺)

Fragment Ion Analysis (MS/MS)
(Isolate and fragment parent ion)

Select parent ion

Data Analysis and Interpretation
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Logical Relationship: Characterization Techniques

Structural Elucidation Property Assessment

Cyclo(Gly-Gln)

NMR Spectroscopy
(Connectivity, Conformation)

Mass Spectrometry
(Molecular Weight, Formula)

X-ray Crystallography
(3D Solid-State Structure)

HPLC
(Purity) Solubility Assays Stability Studies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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